Cas no 83767-99-1 (Pyrimidine, 5-bromo-2-[(4-chlorophenoxy)methoxy]-)

Pyrimidine, 5-bromo-2-[(4-chlorophenoxy)methoxy]- structure
83767-99-1 structure
Product Name:Pyrimidine, 5-bromo-2-[(4-chlorophenoxy)methoxy]-
CAS No:83767-99-1
MF:C11H8BrClN2O2
MW:315.550420761108
CID:668485
PubChem ID:13062945
Update Time:2025-04-19

Pyrimidine, 5-bromo-2-[(4-chlorophenoxy)methoxy]- Chemical and Physical Properties

Names and Identifiers

    • Pyrimidine, 5-bromo-2-[(4-chlorophenoxy)methoxy]-
    • 5-bromo-2-[(4-chlorophenoxy)methoxy]pyrimidine
    • DTXSID80516831
    • 83767-99-1
    • Inchi: 1S/C11H8BrClN2O2/c12-8-5-14-11(15-6-8)17-7-16-10-3-1-9(13)2-4-10/h1-6H,7H2
    • InChI Key: CJNLFCIOKHAOSL-UHFFFAOYSA-N
    • SMILES: BrC1C=NC(=NC=1)OCOC1C=CC(=CC=1)Cl

Computed Properties

  • Exact Mass: 313.94577g/mol
  • Monoisotopic Mass: 313.94577g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 44.2Ų
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